Cas no 2228146-69-6 (2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228146-69-6
• MF: C₈H₅F₅O₂S
• MW: 260.18111872673
• CID: 6009684
• PubChem ID: 165869361
• Update Time: 2025-10-29

2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride
• 2228146-69-6
• EN300-1991114

• Inchi： 1S/C8H5F5O2S/c9-5-3-6(10)8(12)4(7(5)11)1-2-16(13,14)15/h3H,1-2H2
• InChI Key： SNPGRPHMPJWCFP-UHFFFAOYSA-N
• SMILES： S(CCC1C(=C(C=C(C=1F)F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 259.99304138g/mol
• Monoisotopic Mass: 259.99304138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride

2-(2,3,5,6-Tetrafluorophenyl)ethane-1-sulfonyl fluoride

2-(2,3,5,6-Tetrafluorophenyl)ethane-1-sulfonyl fluoride is a highly specialized chemical compound with the CAS number 2228146-69-6. This compound is notable for its unique structure and properties, which make it a valuable component in various chemical and pharmaceutical applications. The molecule consists of a sulfonyl fluoride group attached to a tetrafluorophenyl-substituted ethane backbone. The presence of multiple fluorine atoms in the aromatic ring significantly influences its chemical reactivity and stability.

The synthesis of 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride involves advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis process, including the use of fluorination agents and transition metal catalysts. Recent studies have focused on improving the yield and purity of this compound by employing environmentally friendly reaction conditions and novel catalyst systems.

One of the key areas of interest in the study of 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride is its application in pharmaceutical chemistry. The sulfonyl fluoride group is known for its ability to act as a bioisostere in drug design, offering potential for the development of novel therapeutic agents. Recent research has highlighted its role in inhibiting specific enzyme targets associated with various diseases, including cancer and neurodegenerative disorders.

The physical properties of 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride are also a subject of extensive investigation. Its high thermal stability and solubility characteristics make it suitable for use in high-temperature chemical processes. Additionally, the compound exhibits unique electronic properties due to the electron-withdrawing effects of the fluorine atoms in the aromatic ring. These properties have led to its exploration in materials science applications, such as the development of advanced polymers and coatings.

In terms of environmental impact, 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride has been studied for its potential role in sustainable chemistry. Researchers are examining ways to minimize waste generation during its synthesis and maximize its recyclability. These efforts align with global initiatives to promote green chemistry practices and reduce the environmental footprint of chemical manufacturing.

The safety profile of 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride is another critical area of research. While it is not classified as a hazardous substance under current regulations (as per GHS criteria), proper handling procedures are recommended due to its reactive nature. Occupational exposure limits and storage guidelines have been established to ensure safe use in industrial settings.

Recent advancements in analytical techniques have enabled more precise characterization of 2-(2,3,5,6-tetrafluorophenyl)ethane-1-sulfonyl fluoride. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These tools are essential for ensuring consistency in large-scale production processes.

In conclusion, 2-(2